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Compound of Interest

Compound Name: 2-Methoxybenzoyl chloride

Cat. No.: B140881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for ortho-anisoyl chloride (2-methoxybenzoyl chloride). Adherence to these

guidelines is critical to ensure the compound's integrity, prevent degradation, and maintain

safety in research and development settings.

Chemical Properties and Inherent Instability
Ortho-anisoyl chloride is an aromatic acyl chloride containing a methoxy group in the ortho

position.[1] Its chemical structure, particularly the reactive acyl chloride group, makes it

susceptible to degradation, primarily through hydrolysis. The presence of the methoxy group

can also influence its reactivity compared to unsubstituted benzoyl chloride.
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Physical and Chemical Properties

Molecular Formula C₈H₇ClO₂

Molecular Weight 170.59 g/mol

Boiling Point 128-129 °C at 8 mm Hg[2]

Melting Point 22 °C[3]

Density 1.146 g/mL at 25 °C[2]

Appearance Clear yellow to brown liquid

Sensitivity Moisture sensitive[2][4]

Factors Influencing Stability
The primary factor affecting the stability of ortho-anisoyl chloride is its high reactivity towards

nucleophiles, most notably water. Several environmental and chemical factors can lead to its

degradation.

Moisture/Water: Ortho-anisoyl chloride reacts violently with water, undergoing rapid

hydrolysis to form ortho-anisic acid and hydrochloric acid.[3][5] This is the most common

degradation pathway. The reaction is exothermic and the generated HCl gas can cause

pressure buildup in sealed containers.

Heat: The compound is combustible and can form explosive mixtures with air upon intense

heating.[3][5] High temperatures can accelerate decomposition.

Incompatible Materials: Contact with strong oxidizing agents and alcohols should be

avoided.[3][6] Alcohols will react to form the corresponding esters.

The following diagram illustrates the key factors that negatively impact the stability of ortho-

anisoyl chloride.
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Caption: Factors Leading to the Decomposition of ortho-Anisoyl Chloride.

Recommended Storage Conditions
To ensure the long-term stability and quality of ortho-anisoyl chloride, the following storage

conditions are mandatory. These are compiled from multiple safety data sheets and best

practices for handling reactive acyl chlorides.
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Storage Parameter Recommendation Rationale

Container
Tightly closed, original

container.

Prevents exposure to

atmospheric moisture.[3][7]

Atmosphere
Store under an inert gas (e.g.,

Argon, Nitrogen).[7]

Displaces air and moisture,

preventing hydrolysis and

oxidation.

Temperature

Cool and shaded area.[7]

Some suppliers recommend 0-

6°C.[2]

Reduces the rate of potential

decomposition.[8]

Ventilation
Store in a well-ventilated

place.[6][7][8]

Safely dissipates any vapors

that may be released.

Location

Dry, corrosives area, away

from heat, sparks, and open

flames.[6][8]

Prevents accidental ignition

and contact with incompatible

materials.[3][5]

Incompatibilities

Segregate from water, strong

oxidizing agents, and alcohols.

[3][6]

Prevents hazardous reactions.

[5]

Experimental Protocols: Stability Assessment
While detailed kinetic data is not publicly available, a qualitative stability assessment can be

performed to ensure the material is suitable for use, especially after prolonged storage.

Protocol: Hydrolytic Stability Check (Qualitative)

Objective: To confirm the absence of significant hydrolysis (degradation to ortho-anisic acid).

Methodology:

Carefully take a small aliquot of the ortho-anisoyl chloride in a dry, inert atmosphere (e.g.,

a glovebox).

Dissolve the aliquot in a dry, aprotic solvent (e.g., anhydrous dichloromethane or

chloroform).
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Analyze the sample using Proton NMR (¹H NMR) spectroscopy.

Expected Result for Pure Sample: The spectrum should show characteristic peaks for

ortho-anisoyl chloride without significant peaks corresponding to ortho-anisic acid.

Indication of Degradation: The presence and integration of a broad singlet corresponding

to the carboxylic acid proton of ortho-anisic acid would indicate hydrolysis.

Materials:

NMR tube and caps (dried in an oven).

Anhydrous deuterated solvent (e.g., CDCl₃).

Gas-tight syringe.

Inert atmosphere (glovebox or Schlenk line).

Recommended Handling and Storage Workflow
Adherence to a strict workflow from receipt to use is crucial for maintaining the stability of ortho-

anisoyl chloride.

The diagram below outlines the recommended workflow for handling and storing this reactive

compound.
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Caption: Recommended Workflow for ortho-Anisoyl Chloride Storage and Handling.

Summary of Hazardous Decomposition
In the event of decomposition due to fire or reaction with water, hazardous byproducts are

formed.

Combustion: Produces carbon oxides (CO, CO₂) and hydrogen chloride gas.[3][4][8]

Hydrolysis: Produces ortho-anisic acid and hydrogen chloride gas.

Proper storage and handling are the most effective measures to prevent hazardous

decomposition. Always handle this compound in a well-ventilated chemical fume hood while

wearing appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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